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Compound of Interest

Compound Name: 13(Z),16(Z)-Docosadienyl acetate

Cat. No.: B15548265

Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the current state of knowledge regarding 13(Z),16(Z)-
docosadienyl acetate. Despite a comprehensive search of scientific literature and databases,

there is no available information on the natural discovery and isolation of this specific

compound. Its existence is primarily documented through chemical synthesis and its availability

from commercial suppliers for research purposes. This document consolidates the available

chemical data and outlines general methodologies that would be applicable for its analysis,

should it be identified in a natural source in the future.

Chemical Identity and Properties
13(Z),16(Z)-Docosadienyl acetate is a long-chain unsaturated ester. Its fundamental chemical

properties, sourced from commercial suppliers, are summarized below.
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Property Value Source

CAS Number 2692623-46-2 [1]

Molecular Formula C₂₄H₄₄O₂ [1]

Molecular Weight 364.61 g/mol [1]

IUPAC Name
(13Z,16Z)-docosa-13,16-dien-

1-yl acetate
N/A

Synonyms

cis,cis-13,16-Docosadien-1-yl

acetate, (Z,Z)-13,16-

Docosadien-1-yl acetate

[2]

Purity
Typically >99% (as supplied by

vendors)
[1]

Hypothetical Discovery and Isolation Workflow
While no specific discovery of 13(Z),16(Z)-docosadienyl acetate in a natural context has been

reported, the methodologies for identifying and isolating novel long-chain acetates, particularly

insect pheromones, are well-established. The following workflow represents a generalized

protocol that would be employed for such a discovery.
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Sample Collection & Preparation
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A generalized workflow for the discovery and identification of a novel insect pheromone.

Experimental Protocols: A General Framework
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The following sections detail the standard experimental protocols that would be adapted for the

isolation and identification of 13(Z),16(Z)-docosadienyl acetate from a biological matrix.

Pheromone Gland Extraction
This procedure is foundational for the analysis of insect semiochemicals.

Anesthesia and Dissection: Anesthetize the subject insect (e.g., a virgin female moth) by

cooling. Under a dissecting microscope, carefully excise the pheromone-producing gland

(often located in the terminal abdominal segments).

Solvent Extraction: Immediately place the excised gland into a small glass vial containing a

minimal volume of a high-purity non-polar solvent, such as hexane or dichloromethane (e.g.,

20-50 µL).

Incubation: Allow the extraction to proceed for a set period (e.g., 30 minutes to several

hours) at a controlled temperature to ensure efficient transfer of the volatile compounds into

the solvent.

Concentration: If necessary, the extract can be carefully concentrated under a gentle stream

of nitrogen to increase the analyte concentration prior to analysis.

Analytical Chemistry
Gas Chromatography-Mass Spectrometry (GC-MS) would be the primary technique for the

separation and identification of the compound.

Injector: A splitless or cool on-column injection would be used to prevent thermal degradation

of the long-chain acetate.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Oven Temperature Program:

Initial Temperature: 50-80°C, hold for 1-2 minutes.

Ramp: 10-15°C/min up to 250-280°C.
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Final Hold: 5-10 minutes to ensure elution of all compounds.

Mass Spectrometer:

Ionization Mode: Electron Impact (EI) at 70 eV.

Scan Range: m/z 40-450.

Identification: The mass spectrum of the unknown peak would be compared to a known

standard of synthetic 13(Z),16(Z)-docosadienyl acetate and matched against spectral

libraries. The retention time would also be compared with the synthetic standard.

Electroantennographic Detection (EAD) is a sensitive bioassay technique used to identify

biologically active compounds in a complex mixture.

Setup: The effluent from the GC column is split, with one portion directed to a standard

detector (like a Flame Ionization Detector - FID) and the other to a preparation where it flows

over an insect antenna.

Detection: Electrodes attached to the antenna measure nerve impulses. A significant

response at a specific retention time indicates that the compound eluting at that time is

biologically active for the insect.

Potential Biological Significance: A Speculative
Outlook
Long-chain acetates are frequently identified as sex pheromones in various insect species,

particularly in Lepidoptera (moths and butterflies)[3]. They can act as the primary attractant or

as minor components in a complex pheromone blend that ensures species-specific

communication. Should 13(Z),16(Z)-docosadienyl acetate be discovered in nature, its

biological role would likely be investigated within this context.

The hypothetical signaling pathway for a pheromone like 13(Z),16(Z)-docosadienyl acetate
would involve its release by one individual (typically the female), airborne dispersal, and

reception by the antennae of a conspecific (typically the male), leading to a behavioral

response such as upwind flight and mating attempts.
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Pheromone Signaling Cascade

Pheromone Release
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(Male Antennae)
Signal Transduction
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Behavioral Response

(e.g., Mating)
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A simplified diagram of a typical pheromone signaling pathway.

Conclusion
Currently, 13(Z),16(Z)-docosadienyl acetate is a synthetically available chemical with defined

physical properties but no known natural origin or biological function. The protocols and

workflows described herein represent the standard methodologies that would be applied to its

discovery and isolation should it be identified in a biological context in the future. Further

research is required to determine if this compound plays a role in the natural world.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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